4-Chlorofuran-2-carbaldehyde

• IUPAC Name: 4-chlorofuran-2-carbaldehyde
• InChI: InChI=1S/C5H3ClO2/c6-4-1-5(2-7)8-3-4/h1-3H
• InChI Key: LTVJHHMBKSDNBF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=C1Cl)C=O
• Molecular Formula: C5H3ClO2
• Molecular Weight: 130.53 g/mol

Description

4-Chlorofuran-2-carbaldehyde is a useful research compound. Its molecular formula is C5H3ClO2 and its molecular weight is 130.53 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Evaluation

  4-Chlorofuran-2-carbaldehyde analogs are used in the synthesis of complex molecules with potential biological activities. For example, the synthesis of novel 3-(benzofur-2-yl)pyrazole-based heterocycles has been investigated for biological applications (Baashen, Abdel-Wahab, & El‐Hiti, 2017).

• Building Blocks in Stereocontrolled Synthesis

  Compounds like 4-Oxoazetidine-2-carbaldehydes, which are structurally related to this compound, have been explored as valuable building blocks in stereocontrolled synthesis. Their dual reactivity is utilized for synthesizing substances of biological interest, including amino acids and complex natural products (Alcaide & Almendros, 2001, 2002).

• Antibacterial and Haemolytic Activities

  Arylthiophene-2-carbaldehyde derivatives, similar in structure to this compound, have been synthesized and evaluated for their antibacterial and haemolytic activities. These compounds have shown promising activities in biological screening (Ali et al., 2013).

• Synthesis of Fused Ring Heterocycles

  The use of carbaldehydes like 2-Butyl-5-chloro-3H-imidazole-4-carbaldehyde in the synthesis of biologically active fused heterocycles has been studied. This highlights the potential of this compound in similar synthetic applications (Gaonkar & Rai, 2010).

• Synthesis of Heterocyclic Systems

  Carbaldehydes like 5-Chloropyrazole-4-carbaldehyde have been used as intermediates in the synthesis of novel heterocyclic systems, indicating the potential use of this compound in similar synthetic pathways (Gouda, Abu‐Hashem, Saad, & Elattar, 2016).

• Invisible Ink Dyes

  The synthesis of 2-functionally substituted 4,5-dihydrothieno[3,2-c]quinolines from carbaldehydes like 4-(anilinomethyl)thiophene-2-carbaldehyde demonstrates their application in developing materials with optical properties, such as invisible ink dyes (Bogza et al., 2018).

• Photocatalytic C–C Bond Cleavage

  Furan-2-carbaldehydes have been used as C1 building blocks in the ligand-free photocatalytic synthesis of bioactive quinazolin-4(3H)-ones. This suggests the potential of this compound in similar green chemistry applications (Yu et al., 2018).